(S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester
Overview
Description
(S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester (IMVA) is an organic compound that is used in a variety of scientific applications. It is a versatile compound that has a wide range of uses in both research and industrial settings. IMVA is a chiral compound, meaning that it is composed of two different forms, or “enantiomers”, that are mirror images of each other. The two forms are known as this compound (IMVA) and (R)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester (IMVAR). IMVA is used in the synthesis of a variety of compounds, including pharmaceuticals and agrochemicals, and is also used in the production of polymers and other materials.
Scientific Research Applications
Synthesis of Complex Molecules
(S)-(-)-2-Isocyanato-4-methylvaleric Acid Methyl Ester plays a crucial role in the synthesis of complex organic compounds. It is employed in various chemical reactions to produce novel molecules. For instance, Schumacher (1970) described the use of related esters in producing mixed esters like 6-O-acetyl-2,3,4-tri-O-[(+)-3-methylvaleryl]-β-d-glucopyranose from Turkish tobacco, which involved complex chromatography and liquid-liquid partition techniques (Schumacher, 1970).
Chemical Reactions and Derivatives
This ester is involved in the synthesis of derivatives through various chemical reactions. For example, Stanishevskii et al. (1975) demonstrated the creation of methyl-substituted 4-amino methyl-4-butanolides and 5-hydroxy-2-piperidones from esters of 5-amino-4-hydroxy-3-methylvaleric acids (Stanishevskii et al., 1975). Similarly, Tsai et al. (2003) explored the synthesis of amino acid ester isocyanates like Methyl (S)-2-isocyanato-3-phenylpropanoate, which has a structure akin to the subject ester (Tsai et al., 2003).
Role in Tobacco Smoke Composition
This ester, and its related compounds, have been identified in the study of tobacco smoke composition. Izawa and Kobashi (1958) identified various acids and esters, including β-methylvaleric acid and its esters, in cigarette smoke through chromatographic techniques (Izawa & Kobashi, 1958).
Biosynthesis Pathways in Plants
The ester is also significant in the study of biosynthesis pathways in plants. Kandra and Wagner (1998) researched metabolic pathways in Nicotiana sylvestris, indicating the formation of related compounds like 2-oxo-3-methylvaleric acid in plant tissues (Kandra & Wagner, 1998).
Aromatic Compound Studies
properties
IUPAC Name |
methyl (2S)-2-isocyanato-4-methylpentanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO3/c1-6(2)4-7(9-5-10)8(11)12-3/h6-7H,4H2,1-3H3/t7-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWFLIWPVRTVDNO-ZETCQYMHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)OC)N=C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)OC)N=C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70427083 | |
Record name | Methyl N-(oxomethylidene)-L-leucinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70427083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39570-63-3 | |
Record name | Methyl N-(oxomethylidene)-L-leucinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70427083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl (S)-(-)-2-Isocyanato-4-methylvalerate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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